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Compound of Interest

Compound Name: 0-Xylene-d10

Cat. No.: B166450

An In-depth Technical Guide to o-Xylene-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of o-Xylene-d10, a deuterated
aromatic hydrocarbon. It is intended to be a valuable resource for professionals in research,
science, and drug development who utilize stable isotope-labeled compounds in their work.
This document details the compound's properties, applications, relevant experimental
protocols, and safety information.

Core Compound Information

Chemical Identity:

o Systematic Name: 1,2-Di(methyl-d3)benzene-d4

e Common Synonyms: 1,2-Dimethylbenzene-d10, ortho-Xylene-d10
e CAS Number: 56004-61-6

e Molecular Formula: CsD1o or CeéD4(CDs3)2[1]

» Molecular Weight: 116.23 g/mol [1]

Physicochemical Properties:
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The following table summarizes the key physical and chemical properties of o-Xylene-d10.

Property Value

Appearance Colorless liquid

Boiling Point 142 °C (lit.)

Melting Point -25 °C (lit.)

Density 0.953 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.5016 (lit.)
Isotopic Purity Typically =298 atom % D

Synthesis of 0-Xylene-d10

The synthesis of deuterated compounds like o-Xylene-d10 is crucial for their application as
internal standards and in metabolic studies. While specific proprietary synthesis methods may
vary, a general approach involves the isotopic exchange of hydrogen for deuterium on the
aromatic ring and the methyl groups.

One common method for deuterium labeling of aromatic compounds is through electrophilic
aromatic substitution reactions. This can be achieved using a deuterated acid, such as
deuterated sulfuric acid (D2S0a) in the presence of a deuterium source like heavy water (D20).
The following diagram illustrates a generalized workflow for the synthesis of o-Xylene-d10.
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Generalized Synthesis Workflow for o-Xylene-d10

Reactants & Reagents

0-Xylene Deuterated Acid (e.g., D2S04) Deuterium Source (e.g., D20)

Isotopic Exchange Reaction

Purification

Workup

:

Distillation

Final Broduct

0-Xylene-d10
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Workflow for Internal Standard Quantification using o-Xylene-d10

Sample Calibration Standards

Spike with o-Xylene-d10

GC/MS Analysis

Data AcquisitionT

:

Peak IntegrationT

Quantification
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Simplified Bacterial Metabolic Pathway of o-Xylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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